N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide

• CAS RN: 87874-16-6
• Molecular Formula: C22H18N4O2S2
• Molecular Weight: 434.5 g/mol
• IUPAC Name: N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C22H18N4O2S2/c27-19(15-9-3-1-4-10-15)25-21(29)23-17-13-7-8-14-18(17)24-22(30)26-20(28)16-11-5-2-6-12-16/h1-14H,(H2,23,25,27,29)(H2,24,26,28,30)
• InChI Key: HRSSNLZAZVKDLH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2NC(=S)NC(=O)C3=CC=CC=C3

Description

N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide, also known as BCTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCTB is a benzamide derivative that possesses unique properties that make it a valuable tool for scientific investigation.

Mechanism of Action

N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide exerts its effects through the modulation of ion channels, specifically the transient receptor potential vanilloid 4 (TRPV4) ion channel. N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide binds to the channel and alters its activity, leading to changes in intracellular calcium levels and downstream signaling pathways.
Biochemical and Physiological Effects:
N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide has been shown to have a variety of biochemical and physiological effects, including the modulation of ion channel activity, the inhibition of cancer cell growth, and the regulation of intracellular calcium levels. N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide in lab experiments is its specificity for TRPV4 ion channels, making it a valuable tool for investigating the role of these channels in various physiological processes. However, the use of N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide in lab experiments is limited by its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide, including the development of new cancer therapies, the investigation of its potential as a therapeutic agent for inflammatory diseases, and the exploration of its effects on other ion channels and physiological processes. Additionally, further studies are needed to fully understand the potential side effects and toxicity of N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide.

Synthesis Methods

The synthesis of N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide involves the reaction between 2-aminobenzamide and 2-chlorobenzoyl isothiocyanate in the presence of a base. The resulting compound is then purified through recrystallization to obtain pure N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide.

Scientific Research Applications

N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide has been shown to modulate the activity of ion channels, which are essential for the proper functioning of neurons. In cancer research, N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide has been found to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies. In drug discovery, N-[[2-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide has been used as a tool for screening potential drug candidates.